3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol

• IUPAC Name: 3-[(4-methoxyphenyl)methoxy]-2-methylpropan-1-ol
• InChI: InChI=1S/C12H18O3/c1-10(7-13)8-15-9-11-3-5-12(14-2)6-4-11/h3-6,10,13H,7-9H2,1-2H3
• InChI Key: VXWJQPCCVVLLAN-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)COCC1=CC=C(C=C1)OC
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol

Description

3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol is an organic compound with a complex structure that includes a methoxyphenyl group and a methylpropanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol can be achieved through several steps. One common method involves the reaction of 4-methoxybenzyl alcohol with 2-methylpropan-1-ol in the presence of a suitable catalyst. The reaction typically requires controlled conditions, including specific temperatures and pH levels, to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert it into simpler alcohols or hydrocarbons.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and acids (e.g., hydrochloric acid) are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction can produce simpler alcohols .

Scientific Research Applications

3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which 3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol exerts its effects involves interactions with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol
• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate

Uniqueness

3-[(4-Methoxyphenyl)methoxy]-2-methylpropan-1-ol is unique due to its specific structural features, which confer distinct chemical and biological properties.